Cas no 937605-80-6 (2-3-methyl-6-phenyl-4-(trifluoromethyl)-1H-pyrazolo3,4-bpyridin-1-ylacetic acid)

• Product Name: 2-3-methyl-6-phenyl-4-(trifluoromethyl)-1H-pyrazolo3,4-bpyridin-1-ylacetic acid
• CAS No: 937605-80-6
• MF: C₁₆H₁₂F₃N₃O₂
• MW: 335.28059387207
• MDL: MFCD08697647
• CID: 3160122
• PubChem ID: 19625263
• Update Time: 2025-10-31

2-3-methyl-6-phenyl-4-(trifluoromethyl)-1H-pyrazolo3,4-bpyridin-1-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• [3-methyl-6-phenyl-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-1-yl]aceti c acid
• 2-3-methyl-6-phenyl-4-(trifluoromethyl)-1H-pyrazolo3,4-bpyridin-1-ylacetic acid
• 2-[3-methyl-6-phenyl-4-(trifluoromethyl)pyrazolo[3,4-b]pyridin-1-yl]acetic acid
• AKOS000316499
• 937605-80-6
• E89310
• 2-(3-Methyl-6-phenyl-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-1-yl)acetic acid
• EN300-231044
• MFCD08697647
• [3-METHYL-6-PHENYL-4-(TRIFLUOROMETHYL)PYRAZOLO[3,4-B]PYRIDIN-1-YL]ACETIC ACID
• Z2106597208
• 2-(3-Methyl-6-phenyl-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-1-yl)aceticacid
• MMB60580
• STL414530
• 2-[3-methyl-6-phenyl-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-1-yl]acetic acid
• [3-methyl-6-phenyl-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-1-yl]acetic acid

• MDL： MFCD08697647
• Inchi： 1S/C16H12F3N3O2/c1-9-14-11(16(17,18)19)7-12(10-5-3-2-4-6-10)20-15(14)22(21-9)8-13(23)24/h2-7H,8H2,1H3,(H,23,24)
• InChI Key： IPLLGBHELDDWIQ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C2C=CC=CC=2)N=C2C=1C(C)=NN2CC(=O)O)(F)F

Computed Properties

• Exact Mass: 335.08816112Da
• Monoisotopic Mass: 335.08816112Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 68Ų

Additional information on 2-3-methyl-6-phenyl-4-(trifluoromethyl)-1H-pyrazolo3,4-bpyridin-1-ylacetic acid

Introduction to 2-3-methyl-6-phenyl-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-1-ylacetic acid (CAS No. 937605-80-6)

2-3-methyl-6-phenyl-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-1-ylacetic acid, identified by its CAS number 937605-80-6, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazolo[3,4-b]pyridine scaffold, a structural motif renowned for its broad spectrum of biological activities and potential therapeutic applications. The presence of multiple functional groups, including a methyl group at the 2-position, a phenyl ring at the 6-position, a trifluoromethyl group at the 4-position, and an acetic acid moiety at the 1-position, contributes to its unique chemical properties and biological relevance.

The trifluoromethyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in drug candidates. In recent years, compounds featuring the trifluoromethyl group have been extensively studied for their pharmacological efficacy in various diseases, including cancer, inflammation, and infectious disorders. The pyrazolo[3,4-b]pyridine core is also a privileged scaffold in drug discovery, known for its role in several bioactive molecules that have advanced into clinical trials. For instance, derivatives of this scaffold have demonstrated promising results in inhibiting kinases and other enzymes involved in signal transduction pathways.

The acetic acid moiety at the 1-position of 2-3-methyl-6-phenyl-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-1-ylacetic acid suggests potential for further derivatization to explore novel pharmacophores. Acetic acid-derived compounds are frequently explored in medicinal chemistry due to their versatility in forming amides, esters, and other bioactive derivatives. This structural feature opens up avenues for designing molecules with enhanced solubility, bioavailability, and target specificity.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of promising scaffolds like 2-3-methyl-6-phenyl-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-1-ylacetic acid. Researchers have leveraged machine learning algorithms to predict the binding affinity of this compound to various biological targets. For example, studies indicate that it may interact with proteins involved in cancer cell proliferation and apoptosis. The phenyl ring at the 6-position further enhances its potential as a ligand by providing hydrophobic interactions with aromatic pockets in protein targets.

In vitro studies have begun to unravel the mechanistic aspects of 2-3-methyl-6-phenyl-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-1-ylacetic acid. Initial experiments suggest that it exhibits inhibitory activity against certain kinases, which are critical enzymes in cancer signaling pathways. The trifluoromethyl group appears to play a pivotal role in modulating the enzyme's active site through steric hindrance and electronic effects. Additionally, the methyl and phenyl groups contribute to optimal binding interactions by complementing the shape and charge distribution of the target protein.

The acetic acid side chain offers another layer of interaction potential. Researchers have explored its conversion into various functional groups to enhance binding affinity or modulate pharmacokinetic properties. For instance, coupling this moiety with amines or alcohols can yield amides or esters with improved solubility profiles. Such modifications are essential for optimizing drug-like properties before moving into preclinical development.

From a synthetic chemistry perspective, 2-3-methyl-6-phenyl-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-1-ylacetic acid exemplifies the intricate cross-coupling reactions and cyclization strategies employed in modern drug discovery. The synthesis involves multiple steps, including Suzuki-Miyaura cross-coupling for introducing the phenyl ring and Buchwald-Hartwig coupling for constructing the pyrazolo[3,4-b]pyridine core. These reactions highlight the importance of transition metal catalysis in facilitating complex bond formations under mild conditions.

The incorporation of fluorine atoms into pharmaceuticals has been well-documented for its impact on pharmacokinetics and pharmacodynamics. The trifluoromethyl group enhances lipophilicity while reducing metabolic clearance rates through hydrolysis-resistant bonds. This property is particularly valuable in designing long-lasting drugs that require fewer dosing regimens. Furthermore, fluorine atoms can influence electronic distributions within molecules, leading to improved binding interactions with biological targets.

As research progresses, novel derivatives of 2-3-methyl-6-phenyl-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-1-y-acetic acid are being explored for their potential therapeutic applications. For example, modifications at the 5-position or introduction of additional heterocycles could expand its spectrum of activity against different disease targets. The pyrazolo[3,4-b]pyridine scaffold is particularly amenable to such diversifications due to its flexible framework and multiple sites for functionalization.

The growing interest in this compound underscores its significance as a lead molecule in medicinal chemistry. Its unique structural features make it an attractive candidate for further optimization through structure-based drug design or de novo molecular design approaches. Collaborative efforts between synthetic chemists and biologists are essential to translate these findings into tangible therapeutic benefits for patients worldwide.

In conclusion,2 - 3 - methyl - 6 - phenyl - 4 - (trifluoromethyl) - 1 H - pyrazolo [ 3 , 4 - b ] pyridin - 1 - yl acetic acid ( CAS No . 937605 - 80 - 6 ) represents a promising entity in pharmaceutical research with diverse applications across multiple therapeutic areas . Its complex molecular architecture , coupled with functional groups that enhance binding affinity and metabolic stability , positions it as a valuable starting point for developing novel therapeutics . As scientific understanding advances , further exploration of this compound will undoubtedly yield insights that contribute significantly to modern medicine .